4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid
Overview
Description
4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as DBCO-ATBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in bioconjugation and drug delivery.
Mechanism of Action
The mechanism of action of 4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid involves the formation of a covalent bond between the DBCO group and the azide group of the target biomolecule. This reaction is initiated through the addition of a copper-free click chemistry reagent such as dibenzocyclooctyne (DBCO) or azidoethylamine (AEA). The resulting bioconjugate is stable and can be used for various applications such as drug delivery and imaging.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and is well-tolerated in vitro and in vivo. However, further studies are required to determine the long-term effects of this compound on biological systems. Additionally, the pharmacokinetics and pharmacodynamics of this compound have not been fully characterized, and more research is needed to optimize its use in drug delivery applications.
Advantages and Limitations for Lab Experiments
One major advantage of 4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid is its high efficiency and specificity in bioconjugation reactions. This property allows for the development of targeted drug delivery systems and imaging agents with minimal off-target effects. However, the use of this compound requires the presence of an azide-functionalized biomolecule, which may limit its applicability in certain experimental settings. Additionally, the cost and availability of this compound may be a limiting factor for some research groups.
Future Directions
There are several future directions for research on 4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the optimization of this compound for use in drug delivery applications, including the development of targeted delivery systems for cancer treatment. Additionally, further studies are needed to determine the long-term effects of this compound on biological systems and to optimize its pharmacokinetics and pharmacodynamics. Finally, the development of novel click chemistry reagents that can be used with this compound may expand its applicability in bioconjugation and drug delivery studies.
Scientific Research Applications
4-({[(2,3-dichlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been widely used in bioconjugation and drug delivery studies due to its ability to react with azide-functionalized biomolecules through copper-free click chemistry. This reaction is highly efficient and specific, allowing for the formation of stable covalent bonds between this compound and the target biomolecule. This property has been utilized in the development of targeted drug delivery systems, imaging agents, and biosensors.
properties
IUPAC Name |
4-[(2,3-dichlorobenzoyl)carbamothioylamino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O3S/c16-11-3-1-2-10(12(11)17)13(20)19-15(23)18-9-6-4-8(5-7-9)14(21)22/h1-7H,(H,21,22)(H2,18,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIJACTPENQSVIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.